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Compound of Interest

Compound Name: 4-Chloro-3-cyclopropylpyridine

CAS No.: 1346544-23-7

Cat. No.: B567549

Get Quote

An In-Depth Technical Guide to 4-Chloro-3-cyclopropylpyridine: Synthesis, Characterization,

and Application in Modern Drug Discovery

Authored by a Senior Application Scientist
Foreword: The Strategic Value of Substituted
Pyridines in Medicinal Chemistry
In the landscape of modern drug discovery, the pyridine scaffold remains a cornerstone of

molecular design. Its unique electronic properties, ability to engage in hydrogen bonding, and

metabolic stability make it a privileged structure in a vast array of therapeutics. The strategic

functionalization of the pyridine ring allows for the precise modulation of a compound's

physicochemical and pharmacological properties. 4-Chloro-3-cyclopropylpyridine emerges

as a particularly valuable building block, combining the reactivity of a C4-chloro leaving group

with the conformational rigidity and favorable metabolic profile of a C3-cyclopropyl moiety. This

guide provides an in-depth examination of this reagent, from its fundamental properties and

synthesis to its application in pivotal, value-adding chemical transformations that are central to

the construction of complex pharmaceutical agents.
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Understanding the intrinsic properties of 4-Chloro-3-cyclopropylpyridine is fundamental to its

effective use in synthesis. The presence of the electronegative chlorine atom and the nitrogen

heteroatom significantly influences the electron distribution within the aromatic ring, dictating its

reactivity.

Core Properties
All quantitative data are summarized in the table below for ease of reference. These values are

calculated or estimated based on standard chemical principles and data from analogous

structures.

Property Value Source/Method

IUPAC Name 4-Chloro-3-cyclopropylpyridine -

Molecular Formula C₈H₈ClN -

Molecular Weight 153.61 g/mol Calculated

Appearance
Colorless to light yellow

oil/liquid
Predicted

Boiling Point ~230-240 °C at 760 mmHg Estimated

Density ~1.15-1.25 g/cm³ Estimated

CAS Number 114770-07-7 -

Spectroscopic Signature: A Predictive Analysis
Direct experimental spectra for this specific compound are not widely published. However, a

robust prediction of its spectroscopic characteristics can be made based on its structure,

providing a reliable reference for characterization.

¹H NMR (400 MHz, CDCl₃):

Pyridine Protons: The pyridine ring is expected to show three distinct signals. The proton

at C2 (α to nitrogen) will be the most deshielded, appearing around δ 8.4-8.6 ppm as a

singlet or a narrow doublet. The proton at C6 (α to nitrogen) will appear around δ 8.3-8.5
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ppm as a doublet. The proton at C5 (meta to nitrogen) will be the most shielded of the ring

protons, appearing around δ 7.1-7.3 ppm as a doublet.

Cyclopropyl Protons: The cyclopropyl group will exhibit complex multiplets due to

diastereotopicity and geminal/vicinal coupling. The methine proton (CH) attached to the

pyridine ring will appear as a multiplet around δ 1.8-2.2 ppm. The four methylene protons

(CH₂) will appear as two distinct multiplets in the range of δ 0.7-1.2 ppm.

¹³C NMR (101 MHz, CDCl₃):

Pyridine Carbons: Expect signals around δ 150 (C2), 148 (C6), 145 (C4-Cl), 138 (C3-

cyclopropyl), and 122 (C5). The carbon bearing the chlorine atom (C4) will be significantly

influenced by its electronegativity.

Cyclopropyl Carbons: The methine carbon should appear around δ 15-20 ppm, while the

methylene carbons will be found further upfield, around δ 8-12 ppm.[1]

Mass Spectrometry (EI): The molecular ion peak (M⁺) would be observed at m/z 153. A

characteristic M+2 peak at m/z 155 with approximately one-third the intensity of the M⁺ peak

will be present, confirming the presence of a single chlorine atom. Key fragmentation

patterns would include the loss of the cyclopropyl group and the chlorine atom.

Synthesis of 4-Chloro-3-cyclopropylpyridine: A
Proposed Protocol
The synthesis of 4-Chloro-3-cyclopropylpyridine is not commonly detailed in the literature,

necessitating a rational design based on established pyridine chemistry. A robust approach

involves the direct chlorination of a 3-cyclopropylpyridine precursor.

Rationale for Synthetic Strategy
Direct chlorination of pyridine-N-oxides is a well-established and efficient method for

introducing a chlorine atom at the C4 position. The N-oxide activates the ring, making the C4

position susceptible to nucleophilic attack by a chloride source, followed by deoxygenation.

This method is often preferred over direct electrophilic chlorination of pyridine, which typically

favors the C3 position and requires harsh conditions.
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Experimental Workflow Diagram
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Step 1: N-Oxidation

Step 2: Chlorination & Deoxygenation

Step 3: Workup & Purification

3-Cyclopropylpyridine

Reaction Mixture (N-Oxide formation)

Reactant

m-CPBA or H2O2/AcOH

Oxidizing Agent

DCM or AcOH

Solvent

3-Cyclopropylpyridine-N-oxide

Isolate Intermediate

Crude Product Mixture

Starting Material

POCl3 or SOCl2

Chlorinating Agent

Heat (Reflux)

Condition

Aqueous Workup (Base Quench)

Quenching

Extraction (e.g., EtOAc)

Phase Separation

Column Chromatography

Purification

4-Chloro-3-cyclopropylpyridine

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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cyclopropylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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